Cas no 2819-57-0 (1-Oxaspiro[4.5]decane-4-carboxylicacid, 2-oxo-, methyl ester)

• Product Name: 1-Oxaspiro[4.5]decane-4-carboxylicacid, 2-oxo-, methyl ester
• CAS No: 2819-57-0
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 286169
• PubChem ID: 137734
• Update Time: 2025-04-19

1-Oxaspiro[4.5]decane-4-carboxylicacid, 2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decane-4-carboxylicacid, 2-oxo-, methyl ester
• methyl 2-oxo-1-oxaspiro[4.5]decane-4-carboxylate
• 1-Oxaspiro(4.5)decane-4-carboxylic acid, 2-oxo-, methyl ester
• 1-Oxaspiro[4.5]decane-4-carboxylic acid, 2-oxo-, methyl ester
• 2819-57-0
• DTXSID20950932
• ChemDiv1_023417
• SR-01000455045-1
• SR-01000455045
• HMS653I09

• Inchi： 1S/C11H16O4/c1-14-10(13)8-7-9(12)15-11(8)5-3-2-4-6-11/h8H,2-7H2,1H3
• InChI Key： CWZOQLTZSMTILL-UHFFFAOYSA-N
• SMILES： O1C(CC(C(=O)OC)C21CCCCC2)=O

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.17
• Boiling Point: 354.9°C at 760 mmHg
• Flash Point: 180.6°C
• Refractive Index: 1.493
• PSA: 52.6